Cas no 439081-18-2 (BIBW 2992)

• Product Name: BIBW 2992
• CAS No: 439081-18-2
• MF: C₂₄H₂₅ClFN₅O₃
• MW: 485.938407659531
• MDL: MFCD12407405
• CID: 68094
• Update Time: 2026-01-21

BIBW 2992 Chemical and Physical Properties

Names and Identifiers

• (S)-N-(4-((3-Chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
• BIBW 2992
• Afatinib
• (E)-N-(7-((S)-tetrahydrofuran-3-yloxy)-4-(3-chloro-4-fluorophenylamino)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
• (S,E)-N-(4-(3-chloro-4-fluorophenylamino)-7-(tetrahydrofuran-2-yloxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
• 2-Butenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-
• Afatinib ( BIBW-2992, BIBW 2992, Tovok®)
• Afatinib (BIBW2992)
• BIBW
• BIBW-2992
• BIBW2992 Afatinib
• N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-Butenamide
• (S,E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
• 2992
• Biapenern
• CL186815
• L627
• LJC10627
• Omegacin
• Tovok
• BIBW2992
• Tomtovok
• BIBW2992 (Tovok)
• Afatinib free base
• Afatinib, Free Base
• C24H25ClFN5O3
• (2E)-N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[(3S)-tetrahydrofuran-3-yloxy]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide
• 41UD74L59M
• N-[4-[(3-chl
• Afatinib/BIBW2992

• MDL： MFCD12407405
• Inchi： 1S/C24H25ClFN5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-19(26)18(25)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m0/s1
• InChI Key： ULXXDDBFHOBEHA-CWDCEQMOSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)O[C@@H]1COCC1)NC(/C=C/CN(C)C)=O)F

Computed Properties

• Exact Mass: 485.16300
• Monoisotopic Mass: 485.1629955 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.6
• Molecular Weight: 485.9

Experimental Properties

• Density: 1.380
• Melting Point: 98-110°C
• Refractive Index: 1.666
• PSA: 88.61000
• LogP: 4.53590

BIBW 2992 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on BIBW 2992

Introduction to BIBW 2992 and CAS No 439081-18-2 in Modern Pharmaceutical Research

BIBW 2992, a compound with the chemical identifier CAS No 439081-18-2, has emerged as a significant molecule in the realm of pharmaceutical innovation. This compound, belonging to a class of sophisticated chemical entities, has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. The study of such compounds is not merely an academic pursuit but a critical step toward developing novel treatments for various medical conditions.

The molecular structure of BIBW 2992 is meticulously designed to interact with biological targets in a highly specific manner. This specificity is a cornerstone in the development of targeted therapies, where the goal is to minimize side effects while maximizing therapeutic efficacy. Recent advancements in computational chemistry and structural biology have enabled researchers to predict and validate the interactions between BIBW 2992 and its intended biological targets with unprecedented accuracy.

In the context of oncology, BIBW 2992 has shown promise as an inhibitor of certain key enzymes involved in cancer cell proliferation. By targeting these enzymes, the compound disrupts critical signaling pathways that are essential for tumor growth and survival. Preliminary studies have demonstrated that BIBW 2992 can induce apoptosis in cancer cells while sparing healthy cells, making it a candidate for development into a potent anticancer agent.

The synthesis of BIBW 2992 involves complex organic reactions that require precise control over reaction conditions and reagent selection. The chemical industry has invested heavily in developing sustainable and scalable synthetic routes to produce this compound efficiently. These efforts are not only aimed at reducing production costs but also at minimizing environmental impact, aligning with global trends toward green chemistry.

One of the most compelling aspects of BIBW 2992 is its potential to be developed into a personalized medicine approach. By understanding the genetic and molecular profile of individual patients, clinicians can tailor treatments to maximize response rates and minimize adverse effects. The ability of BIBW 2992 to modulate specific biological pathways makes it an attractive candidate for such personalized therapeutic strategies.

Regulatory agencies worldwide are closely monitoring the development of compounds like BIBW 2992 to ensure their safety and efficacy before they reach clinical use. The rigorous testing protocols required by these agencies are designed to protect patients while fostering innovation in drug development. As more data becomes available on the pharmacokinetics and pharmacodynamics of BIBW 2992, regulatory pathways may become more streamlined, expediting the process by which such compounds can reach patients in need.

The interdisciplinary nature of research involving CAS No 439081-18-2 underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique insights that collectively advance our understanding of how this compound functions at both molecular and physiological levels. This collaborative approach is essential for translating laboratory discoveries into tangible therapeutic benefits.

Looking ahead, the future of BIBW 2992 and similar compounds hinges on continued research and development efforts. Advances in technologies such as high-throughput screening, CRISPR gene editing, and artificial intelligence are likely to accelerate the discovery and optimization of new pharmaceuticals like BIBW 2992. These technologies hold the promise of identifying novel targets and designing molecules with enhanced efficacy and reduced toxicity.

In conclusion, BIBW 2992, identified by its CAS number 439081-18-2, represents a significant advancement in pharmaceutical research. Its unique properties and potential applications make it a promising candidate for treating various diseases, particularly cancer. As research progresses, we can expect further insights into its mechanisms of action and new ways to leverage its therapeutic potential. The journey from laboratory discovery to clinical application is long and challenging but holds immense promise for improving human health.